5-BROMO-4-CHLORO-3-INDOXYL PHOSPHATE, BIS(2-AMINO-2-METHYL-1,3-PROPANEDIOL) SALT
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Description
5-Bromo-4-chloro-3-indolyl phosphate (BCIP) is an artificial chromogenic substrate used for the sensitive colorimetric detection of alkaline phosphatase activity . It is often used in immunoblotting, in situ hybridization, and immunohistochemistry, often in combination with nitro blue tetrazolium chloride (NBT) .
Synthesis Analysis
5-Bromo-4-chloro-3-indoxyl is oxidized by atmospheric oxygen to form the blue dye 5,5′-dibromo-4,4′-dichloro-indigo . It is also oxidized by nitroblue tetrazolium (NBT), which forms an insoluble dark blue diformazan precipitate after reduction .Molecular Structure Analysis
The molecular structure of BCIP can be represented by the chemical formula C8H6BrClNO4P . The InChI key for BCIP is QRXMUCSWCMTJGU-UHFFFAOYSA-N .Chemical Reactions Analysis
Alkaline phosphatase hydrolyzes BCIP to 5-bromo-4-chloro-3-indoxyl . This reaction is commonly used in biochemistry detection reactions .Physical and Chemical Properties Analysis
BCIP is colorless and has a molar mass of 326.47 g·mol −1 . It is soluble in water (sodium salt) . The linear formula for the disodium salt of BCIP is C8H4BrClNO4P · 2Na .Mechanism of Action
Future Directions
Properties
CAS No. |
107475-11-6 |
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Molecular Formula |
C16H28BrClN3O8P |
Molecular Weight |
536.74 |
Origin of Product |
United States |
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